Cas no 1858282-76-4 ((S)-Subasumstat)

• Product Name: (S)-Subasumstat
• CAS No: 1858282-76-4
• MF: C₂₅H₂₈ClN₅O₅S₂
• MW: 578.103322029114
• CID: 6644717
• PubChem ID: 118629001
• Update Time: 2025-05-30

(S)-Subasumstat Chemical and Physical Properties

Names and Identifiers

• BDBM50575603
• SCHEMBL17398876
• HY-111789A
• 1858282-76-4
• CS-0115126
• (S)-Subasumstat
• CHEMBL4858495
• ((1R,2S,4R)-4-((5-(4-((S)-7-Chloro-1,2,3,4-tetrahydroisoquinolin-1-yl)-5-methylthiophene-2-carbonyl)pyrimidin-4-yl)amino)-2-hydroxycyclopentyl)methyl sulfamate

• Inchi： 1S/C25H28ClN5O5S2/c1-13-18(23-19-7-16(26)3-2-14(19)4-5-29-23)9-22(37-13)24(33)20-10-28-12-30-25(20)31-17-6-15(21(32)8-17)11-36-38(27,34)35/h2-3,7,9-10,12,15,17,21,23,29,32H,4-6,8,11H2,1H3,(H2,27,34,35)(H,28,30,31)/t15-,17-,21+,23-/m1/s1
• InChI Key： LXRZVMYMQHNYJB-FAZIRXHDSA-N
• SMILES： ClC1C=CC2CCN[C@H](C3=C(C)SC(=C3)C(C3=CN=CN=C3N[C@H]3C[C@@H]([C@@H](COS(N)(=O)=O)C3)O)=O)C=2C=1

Computed Properties

• Exact Mass: 577.1220391g/mol
• Monoisotopic Mass: 577.1220391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 193Ų

Additional information on (S)-Subasumstat

Exploring the Potential of (S)-Subasumstat: A Comprehensive Overview

The compound with CAS No. 1858282-76-4, commonly referred to as (S)-Subasumstat, has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of the natural product subsumicin, which is known for its bioactive properties. The (S)-Subasumstat variant has been synthesized to enhance its pharmacokinetic profile and therapeutic potential.

Recent studies have highlighted the antimicrobial activity of (S)-Subasumstat, particularly against multidrug-resistant bacterial strains. Researchers have demonstrated that this compound exhibits potent activity against gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action involves disruption of bacterial cell membranes, leading to cell death. These findings underscore the potential of (S)-Subasumstat as a novel antimicrobial agent in the fight against antibiotic resistance.

In addition to its antimicrobial properties, (S)-Subasumstat has shown promise in the field of cancer therapy. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines, including breast and prostate cancer cells. The selective targeting of cancer cells while sparing normal cells makes (S)-Subasumstat a compelling candidate for further investigation in oncology research.

The synthesis of (S)-Subasumstat involves a multi-step process that includes fermentation, extraction, and chemical modification. Recent advancements in synthetic techniques have improved the yield and purity of this compound, making it more accessible for large-scale production. The use of biotechnological methods has also been explored to optimize the fermentation process, ensuring sustainable production.

From a structural perspective, (S)-Subasumstat contains a complex arrangement of functional groups that contribute to its bioactivity. The stereochemistry at the S configuration plays a critical role in determining its pharmacological properties. Researchers have employed computational modeling to study the molecular interactions of (S)-Subasumstat with target proteins, providing insights into its mechanism of action.

The discovery and development of (S)-Subasumstat represent a significant milestone in natural product-based drug discovery. Its versatility across multiple therapeutic areas underscores the importance of exploring bioactive compounds derived from natural sources. As research continues, it is anticipated that (S)-Subasumstat will pave the way for innovative treatments in infectious diseases and oncology.